Cas no 53045-12-8 (Cyclohexanone, 2-(3-phenylpropyl)-)

• Product Name: Cyclohexanone, 2-(3-phenylpropyl)-
• CAS No: 53045-12-8
• MF: C₁₅H₂₀O
• MW: 216.318704605103
• CID: 358162
• PubChem ID: 11830877
• Update Time: 2025-04-19

Cyclohexanone, 2-(3-phenylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2-(3-phenylpropyl)-
• 2-(3-phenylpropyl)cyclohexan-1-one
• DTXSID10474117
• 53045-12-8
• AKOS010746018
• SCHEMBL5593717

• Inchi： 1S/C15H20O/c16-15-12-5-4-10-14(15)11-6-9-13-7-2-1-3-8-13/h1-3,7-8,14H,4-6,9-12H2
• InChI Key： QRDUEIJUEDRPSO-UHFFFAOYSA-N
• SMILES： O=C1CCCCC1CCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 216.1515
• Monoisotopic Mass: 216.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07